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Compound of Interest

Compound Name: Miglitol-d4 (hydrochloride)
Cat. No.: B12411960
Get Quote

Executive Summary & Substance Profile

Miglitol-d4 (hydrochloride) is a deuterated isotopologue of the alpha-glucosidase inhibitor
Miglitol.[1][2] It is primarily used as an internal standard in LC-MS/MS bioanalysis.[1] While the
deuterium labeling (

) renders it a stable isotope (non-radioactive), the compound retains the pharmacological
potency of the parent drug.[1]

Effective disposal is not merely a regulatory checkbox; it is a critical control point to prevent
environmental pharmaceutical persistence (EPP).[1] Even trace quantities of bioactive alpha-
glucosidase inhibitors can disrupt microbial communities in wastewater treatment plants if
disposed of down the drain.

Substance Identification Table
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Property Detail
Compound Name Miglitol-d4 (hydrochloride)
CAS Number 1346597-27-0

Molecular Formula

] Bioactive Pharmaceutical Ingredient (API);
Primary Hazard _ _ _
Potential Reproductive Toxin (Suspected)

Physical State Solid (White to off-white powder)

Solubility Highly soluble in water; soluble in methanol

Hazard Identification & Safety Precautions

Before initiating disposal, the waste generator must acknowledge the specific hazards
associated with this salt form.

» Bioactivity: As an inhibitor of carbohydrate metabolism, accidental ingestion or inhalation can
induce gastrointestinal distress and hypoglycemia.[1]

o Reproductive Toxicity: Preclinical data on the parent compound suggests potential risks to
the fetus (Category 2 Reproductive Toxin).

o Chemical Incompatibility: The hydrochloride salt is stable but should be kept away from
strong oxidizing agents and strong bases during waste consolidation.

Mandatory PPE for Disposal Operations[1][6]

o Respiratory: N95 or P100 particulate respirator (if handling open powder).[1]
e Dermal: Nitrile gloves (minimum thickness 0.11 mm); standard lab coat.[1]

e Ocular: Safety glasses with side shields.[1]

Waste Classification Strategy
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Correct classification determines the legal disposal pathway.[1] Miglitol-d4 is not a P-listed or
U-listed acute hazardous waste under US EPA RCRA regulations.[1] However, it falls under the
category of Non-Hazardous Pharmaceutical Waste, which requires incineration to ensure
destruction of the bioactive moiety.[1]

Diagram 1: Waste Classification Decision Tree

This logic flow ensures you select the correct waste stream, preventing costly regulatory
violations.

Logic Key

Start: Waste Identification Priority: Solvent characteristics override API classification.

Is the material mixed with
hazardous solvents (e.g., MeOH, ACN)?

Yes (Solvent > 24%)

CLASSIFICATION:
Hazardous Chemical Waste
(Ignitable/Toxic)

Is the material a pure solid
or agueous solution?

CLASSIFICATION:
Non-Hazardous Pharmaceutical Waste
(Incineration Required)

Click to download full resolution via product page

Caption: Logic flow for categorizing Miglitol-d4 waste. Note that solvent content drives the
hazardous classification over the salt itself.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Spilled)
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Objective: Complete thermal destruction via high-temperature incineration.[1]

Containment: Transfer the solid Miglitol-d4 HCI into a sealable, chemically compatible
container (High-Density Polyethylene - HDPE is preferred).

o Labeling: Apply a "Non-Hazardous Pharmaceutical Waste" label. Explicitly write "Contains:
Miglitol-d4 HCI" to aid the disposal facility.

o Consolidation: Place the primary container into the laboratory's dedicated "Blue Bin" or white
pharmaceutical waste pail.

o Critical Note: Do NOT place in "Red Bag" (Biohazardous) waste unless contaminated with
blood/pathogens.[1] Red bag waste is often autoclaved (steam sterilized), which does not
destroy the chemical structure of Miglitol.[1]

» Disposal: Transfer to a licensed waste contractor for incineration (Waste Code: NON-HAZ or
similar local variant).[1]

Scenario B: Disposal of Stock Solutions (Solvent-Based)

Context: Miglitol-d4 dissolved in Methanol or Acetonitrile for LC-MS use.

Assessment: The solvent (Methanol/Acetonitrile) renders this waste Ignitable (D001) and
potentially Toxic (F-listed).[1]

Segregation: Pour into the "Organic Solvents" waste carboy.

Record Keeping: Log the addition on the carboy's accumulation log.

o Entry: "Methanol solution with trace Pharmaceutical Standards."

Prohibition: Never evaporate solvents in a fume hood as a method of disposal.[1]

Scenario C: Disposal of Aqueous Rinsate

Context: Water-based wash solutions from glassware cleaning.[1]

» Collection: Collect the first three rinses of any glassware that contained the pure standard.[1]
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o Treatment: Consolidate these rinses into the "Agueous Chemical Waste" stream.[1]

o Drain Disposal:Strictly Prohibited. Do not pour down the sink. While Miglitol is water-soluble,
municipal water treatment systems are not designed to remove specific alpha-glucosidase
inhibitors.[1]

Diagram 2: Operational Disposal Workflow

This workflow visualizes the physical handling of the material from bench to bin.[1]

Solid / Powder Seal P Pack in HDPE Jar Tag & Store ' Pharm Waste Bin
(Incineration Only)

Solvent Solution Consolidate
(MeOH/ACN) >

Source Material
(Miglitol-d4 HCI)

Tag D001 Haz Waste Stream
(Fuel Blending/Incineration)

Pour into Solvent Carboy

Click to download full resolution via product page

Caption: Operational workflow distinguishing between solid API disposal and solvent-based
standard disposal.

Regulatory Framework & Compliance
United States (RCRAJ/EPA)[1]

o Status: Miglitol is not a scheduled controlled substance (DEA) and is not a listed hazardous
waste (RCRA).[1]

 Management Standards: Under the Management Standards for Hazardous Waste
Pharmaceuticals (40 CFR Part 266 Subpart P), this compound should be managed as "Non-
Creditable Hazardous Waste Pharmaceutical” if it exhibits characteristics, or simply as non-
hazardous pharmaceutical waste.[1]

» Best Practice: The EPA strongly discourages sewering of any pharmaceuticals.

European Union (EC)[1]

e Waste Code (EWC):
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o 18 01 09: Medicines other than those mentioned in 18 01 08 (cytotoxic/cytostatic).[1]

o Directive: Disposal must comply with Directive 2008/98/EC on waste.[1] Incineration is the
mandated pathway for active pharmaceutical ingredients.[1]

References

e PubChem. (2025).[1][3] Miglitol - Compound Summary (CID 441314).[1] National Library of
Medicine.[1] [Link][1]

o U.S. Environmental Protection Agency (EPA). (2019).[1] Management Standards for
Hazardous Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine. [Link][1]

o World Health Organization (WHO). (1999).[1][4] Guidelines for Safe Disposal of Unwanted
Pharmaceuticals in and after Emergencies. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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